(2R)-2-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}-2-phenylacetamide

• IUPAC Name: (2R)-2-hydroxy-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C21H20N2O3/c1-15-8-5-6-12-18(15)26-21-17(11-7-13-22-21)14-23-20(25)19(24)16-9-3-2-4-10-16/h2-13,19,24H,14H2,1H3,(H,23,25)/t19-/m1/s1
• InChI Key: SLHVZLNOAWBUNB-LJQANCHMSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)C(C3=CC=CC=C3)O
• Isomeric SMILES: CC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)[C@@H](C3=CC=CC=C3)O
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

The compound is a derivative of acetamide, which is an organic compound with the formula CH3CONH2. It contains a pyridin-3-yl group and a phenyl group, which are common structures in many pharmaceuticals.

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds are often synthesized through condensation reactions of amines with carbonyl compounds.

Molecular Structure Analysis

The compound contains several functional groups, including an amide group, a phenyl group, and a pyridin-3-yl group. These groups can participate in various chemical reactions and can influence the physical and chemical properties of the compound.

Chemical Reactions Analysis

The compound, due to its functional groups, could potentially undergo a variety of chemical reactions. For example, the amide group could undergo hydrolysis, and the phenyl group could participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of the polar amide group could influence its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain a pyridin-3-yl group or a phenyl group work by interacting with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activity. It’s important to note that all chemicals should be handled with appropriate safety precautions.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. This could provide valuable information about its potential uses in medicine or other fields.